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Compound of Interest

Compound Name: Boc-D-2-Pal-OH

Cat. No.: B2975101

For laboratory professionals, including researchers, scientists, and drug development experts,
the safe handling and disposal of chemical reagents is a cornerstone of operational safety and
environmental stewardship. This guide provides a detailed protocol for the proper disposal of
Boc-D-2-Pal-OH (Na-Boc-3-(2-pyridyl)-D-alanine), an amino acid derivative. Adherence to
these procedures is essential to mitigate risks and ensure compliance with safety regulations.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to be aware of the hazards associated
with Boc-D-2-Pal-OH. This compound is harmful if swallowed, causes skin irritation, and can
lead to serious eye irritation.[1] It may also cause respiratory irritation.[1] Therefore, appropriate
personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and
a lab coat, must be worn at all times. All handling of the solid compound should be conducted
in a well-ventilated area or a chemical fume hood to avoid inhalation of dust.

Quantitative Data Summary

A summary of the key physical and chemical properties of Boc-D-2-Pal-OH is provided in the
table below. Understanding these properties is the first step toward a robust chemical
management and disposal plan.
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Property Value

Chemical Formula C13H18N204

Molecular Weight 266.30 g/mol [1]

CAS Number 98266-32-1[1]
Appearance White to off-white solid[2]

Powder: -20°C for 3 years, 4°C for 2 years. In
Storage Conditions solvent: -80°C for 6 months, -20°C for 1 month.

[2]

Step-by-Step Disposal Protocol

The disposal of Boc-D-2-Pal-OH and any contaminated materials must be managed as
hazardous waste. Disposal into regular trash or down the sanitary sewer is strictly prohibited.
The following protocol outlines the necessary steps for its safe disposal.

o Waste Identification and Segregation: All unused or excess Boc-D-2-Pal-OH, as well as any
materials contaminated with it (e.g., weighing paper, pipette tips, gloves), must be classified
as chemical waste. This waste stream should be segregated from other laboratory waste to
prevent accidental chemical reactions.

e Containerization:

o Place the solid Boc-D-2-Pal-OH waste into a clearly labeled, leak-proof, and chemically
compatible container with a secure lid.

o For small spills, use appropriate tools to transfer the spilled material into a designated
waste disposal container.[3] For larger spills, use a shovel for the same purpose.[3]

e Labeling:
o The waste container must be clearly labeled with the words "Hazardous Waste."

o The full chemical name, "Boc-D-2-Pal-OH," and any relevant hazard pictograms (e.g.,
irritant, harmful) must be included on the label.
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e Storage:
o Store the sealed waste container in a designated satellite accumulation area.

o This area should be cool, dry, and well-ventilated, away from incompatible materials such
as strong oxidizing agents.[3]

e Disposal Request:

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
chemical waste disposal contractor to schedule a pickup for the hazardous waste.

o Do not attempt to transport or dispose of the waste yourself.
e Decontamination of Labware:

o Empty Containers: The original containers of Boc-D-2-Pal-OH should be triple-rinsed with
a suitable solvent (e.g., methanol or ethanol). The rinsate must be collected and disposed
of as hazardous waste.

o Contaminated Labware: Non-disposable labware that has come into contact with Boc-D-
2-Pal-OH should be thoroughly decontaminated by rinsing with an appropriate solvent,
with the rinsate collected as hazardous waste.

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of Boc-D-2-Pal-OH.

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Boc-D-2-Pal-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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